Cas no 2832886-72-1 (Cyclopentanol, 2-(3-azetidinyloxy)-, (1R,2R)- )

• Product Name: Cyclopentanol, 2-(3-azetidinyloxy)-, (1R,2R)-
• CAS No: 2832886-72-1
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 5562041
• Update Time: 2025-10-28

Cyclopentanol, 2-(3-azetidinyloxy)-, (1R,2R)- Chemical and Physical Properties

Names and Identifiers

• (1R,2R)-2-(3-Azetidinyloxy)cyclopentanol (ACI)
• Cyclopentanol, 2-(3-azetidinyloxy)-, (1R,2R)-

• Inchi： 1S/C8H15NO2/c10-7-2-1-3-8(7)11-6-4-9-5-6/h6-10H,1-5H2/t7-,8-/m1/s1
• InChI Key： DUKCVPXBYZQQOM-HTQZYQBOSA-N
• SMILES： O(C1CNC1)[C@@H]1CCC[C@H]1O

Additional information on Cyclopentanol, 2-(3-azetidinyloxy)-, (1R,2R)-

CAS No. 2832886-72-1: Cyclopentanol, 2-(3-azetidinyloxy)-, (1R,2R)-

The compound with CAS No. 2832886-72-1, commonly referred to as Cyclopentanol, 2-(3-azetidinyloxy)-, (1R,2R)-, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclopentanol moiety with a 3-azetidinyl group. The stereochemistry of the molecule is defined by its (1R,2R) configuration, which plays a crucial role in its chemical reactivity and biological activity.

Recent studies have highlighted the potential of Cyclopentanol, 2-(3-azetidinyloxy)- as a versatile building block in the synthesis of complex molecules. Its ability to participate in various types of chemical reactions, such as nucleophilic substitutions and cycloadditions, makes it an invaluable tool in modern organic synthesis. Researchers have also explored its applications in drug discovery, where its unique stereochemistry and functional groups make it a promising candidate for developing novel therapeutic agents.

The synthesis of Cyclopentanol, 2-(3-azetidinyloxy)- involves a multi-step process that typically begins with the preparation of the azetidine ring. This is followed by the introduction of the cyclopentanol group through either substitution or addition reactions. The stereochemistry of the molecule is carefully controlled during these steps to ensure the desired (1R,2R) configuration. Advanced techniques such as enantioselective catalysis and asymmetric synthesis have been employed to achieve high enantiomeric excess in the final product.

One of the most intriguing aspects of this compound is its ability to form stable complexes with metal ions. Recent research has demonstrated that Cyclopentanol, 2-(3-azetidinyloxy)- can act as a chelating agent in metal coordination chemistry. This property has opened up new avenues for its application in areas such as catalysis and materials science. For instance, it has been used as a ligand in transition metal-catalyzed reactions, where it enhances the catalytic activity and selectivity of the reaction.

In terms of biological activity, Cyclopentanol, 2-(3-azetidinyloxy)- has shown promising results in preliminary assays targeting various enzymes and receptors. Its ability to modulate enzyme activity suggests potential applications in drug development for treating conditions such as inflammation and neurodegenerative diseases. Furthermore, its unique structure allows for easy modification to create analogs with enhanced bioavailability and efficacy.

From a structural standpoint, Cyclopentanol serves as the core framework of this molecule. The cyclopentane ring provides rigidity and stability to the structure while also offering multiple sites for functionalization. The presence of an alcohol group (-OH) on the cyclopentane ring further enhances its reactivity and compatibility with various chemical transformations.

The azetidine ring introduces additional complexity to the molecule by contributing nitrogen atoms that can participate in hydrogen bonding and other non-covalent interactions. This feature is particularly advantageous in medicinal chemistry applications where hydrogen bonding plays a critical role in molecular recognition and binding affinity.

Recent advancements in computational chemistry have enabled researchers to gain deeper insights into the electronic properties and reactivity patterns of Cyclopentanol, 2-(3-azetidinyloxy)-. Quantum mechanical calculations have revealed that the molecule exhibits significant electron-withdrawing effects due to the presence of nitrogen atoms within the azetidine ring. These effects influence its ability to act as an electrophile or nucleophile depending on the reaction conditions.

In conclusion, CAS No. 2832886-72-1 represents a fascinating example of how structural complexity can lead to versatile chemical properties and wide-ranging applications. As research continues to uncover new aspects of this compound's behavior under different conditions, it is likely that Cyclopentanol, 2-(3-azetidinyloxy)- will find even more uses across diverse scientific disciplines.